Cas no 28374-86-9 (3-chlorohexa-1,5-diene)

• Product Name: 3-chlorohexa-1,5-diene
• CAS No: 28374-86-9
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 1434300
• PubChem ID: 534122
• Update Time: 2025-06-20

3-chlorohexa-1,5-diene Chemical and Physical Properties

Names and Identifiers

• 3-chlorohexa-1,5-diene
• 1,5-hexadiene, 3-chloro-
• 3-Chloro-1,5-hexadiene
• 28374-86-9
• DTXSID00336497
• AKOS028111473
• SCHEMBL3257318
• QLZVWAUEENUFIK-UHFFFAOYSA-N
• 3-Chlorohexa-1,5-diene (~90per cent)
• 3-Chloro-1,5-hexadiene #

• Inchi： 1S/C6H9Cl/c1-3-5-6(7)4-2/h3-4,6H,1-2,5H2
• InChI Key： QLZVWAUEENUFIK-UHFFFAOYSA-N
• SMILES： ClC(C=C)CC=C

Computed Properties

• Exact Mass: 116.03937
• Monoisotopic Mass: 116.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• PSA: 0

3-chlorohexa-1,5-diene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-chlorohexa-1,5-diene

Professional Introduction to Compound with CAS No. 28374-86-9 and Product Name: 3-chlorohexa-1,5-diene

The compound identified by the CAS number 28374-86-9 and the product name 3-chlorohexa-1,5-diene represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical synthesis pathways and its relevance in the development of novel biochemical entities.

3-chlorohexa-1,5-diene is an unsaturated hydrocarbon derivative featuring a chloro substituent at the third carbon position, combined with a diene system spanning the first and fifth carbons. This structural configuration imparts distinct reactivity patterns, making it a valuable intermediate in synthetic organic chemistry. The presence of both double bonds and a chlorine atom allows for diverse chemical transformations, including addition reactions, substitution reactions, and polymerization processes.

In recent years, the exploration of diene-based compounds has expanded considerably, particularly in the context of pharmaceutical innovation. The diene moiety in 3-chlorohexa-1,5-diene is particularly noteworthy for its ability to participate in Diels-Alder reactions, a cornerstone of cycloaddition chemistry. This reaction mechanism is widely employed in constructing complex molecular architectures, which are often essential in drug design. The chloro group further enhances the compound’s utility by enabling nucleophilic substitution reactions, thereby facilitating the introduction of various functional groups.

One of the most compelling aspects of 3-chlorohexa-1,5-diene is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop intermediates for therapeutic agents targeting diverse biological pathways. For instance, derivatives of this compound have been investigated for their potential in creating novel anti-inflammatory agents and antimicrobial compounds. The unsaturated backbone provides a scaffold that can be modified to enhance binding affinity to biological targets, a critical factor in drug development.

The advancements in computational chemistry have further enhanced the understanding of 3-chlorohexa-1,5-diene’s reactivity. Molecular modeling studies have elucidated the electronic properties of this compound, providing insights into how it interacts with other molecules during chemical reactions. These studies have been instrumental in predicting reaction outcomes and optimizing synthetic routes. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of synthesized derivatives, ensuring that researchers are working with precisely defined chemical entities.

In industrial applications, 3-chlorohexa-1,5-diene has found utility as a building block for specialty chemicals. Its incorporation into larger molecular frameworks allows for the creation of polymers with tailored properties. These polymers can exhibit enhanced thermal stability or mechanical strength when derived from diene-based monomers like 3-chlorohexa-1,5-diene. Such materials are increasingly relevant in sectors requiring high-performance materials, such as aerospace and automotive industries.

The environmental impact of utilizing 3-chlorohexa-1,5-diene as a synthetic intermediate has also been a point of consideration. Efforts have been made to develop greener synthetic methodologies that minimize waste and reduce energy consumption. Catalytic processes have emerged as particularly promising approaches for achieving these goals. By employing efficient catalysts, researchers can enhance reaction yields while reducing reliance on harsh reagents or high temperatures.

Future research directions for 3-chlorohexa-1,5-diene are likely to focus on expanding its applications in medicinal chemistry and materials science. The development of new synthetic strategies will continue to drive innovation in this field. Furthermore, interdisciplinary collaborations between chemists and biologists may uncover novel biological functions associated with derivatives of this compound. Such discoveries could open up entirely new therapeutic avenues.

The integration of machine learning techniques into chemical research has also shown promise for accelerating the discovery process related to 3-chlorohexa-1,5-diene and its derivatives. Predictive models can aid in identifying promising molecular structures based on existing data sets. This approach not only saves time but also enables the exploration of chemical space that might be impractical to investigate through traditional experimental methods alone.

In conclusion,3-chlorohexa-1,5-diene (CAS No. 28374-86-9) represents a versatile compound with significant potential across multiple domains of chemistry and beyond. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop complex molecules for pharmaceutical use or advanced materials. As research continues to evolve，the applications and understanding of this compound will undoubtedly expand，further solidifying its importance in modern chemical science.